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Compound of Interest

Compound Name:
Methyl 4-

[(chlorosulfonyl)methyl]benzoate

Cat. No.: B145306 Get Quote

Essential Safety and Handling Guide for Methyl 4-
[(chlorosulfonyl)methyl]benzoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 4-[(chlorosulfonyl)methyl]benzoate. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Profile and Hazards

Methyl 4-[(chlorosulfonyl)methyl]benzoate is a chemical compound that requires careful

handling due to its hazardous properties. Understanding its profile is the first step toward

safety.

Identifier Value

CAS Number 130047-14-2

Molecular Formula C9H9ClO4S

Molecular Weight 248.68 g/mol
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This compound is classified as causing skin corrosion/irritation.[1] Always consult the Safety

Data Sheet (SDS) before use.

Hazard Identification
Hazard Class Hazard Statement Pictogram

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
GHS07

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and prevent chemical-related

injuries.

Protection Type Required PPE Specifications & Rationale

Eye and Face Protection
Safety glasses with side

shields and a face shield

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Provides protection against

splashes and airborne

particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat or chemical-resistant

apron

Gloves protect hands from

direct contact.[2][3] A lab coat

or apron protects the body

from splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator is

necessary.

Protects against inhalation of

dust, fumes, or vapors.[2]

Foot Protection
Closed-toe, chemical-resistant

footwear
Protects feet from spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.aaronchem.com/sds/130047-14-2.pdf
https://www.aaronchem.com/sds/130047-14-2.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safety.

Preparation
- Verify fume hood function

- Gather all required materials
- Don appropriate PPE

Chemical Handling
- Weigh/measure in fume hood

- Keep container tightly closed when not in use
- Avoid generating dust/aerosols

Spill Response
- Evacuate immediate area

- Alert supervisor
- Use appropriate spill kit

If spill occurs

End of Workday Procedures
- Decontaminate work surfaces

- Remove PPE correctly
- Wash hands thoroughly

Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed
- Recommended temperature: 2-8°C
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Click to download full resolution via product page

Safe handling workflow for Methyl 4-[(chlorosulfonyl)methyl]benzoate.

Emergency First Aid Procedures
Immediate response is critical in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do. Continue

rinsing.[1] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[1] Rinse

mouth with water.[1] Seek immediate medical

attention.

Disposal Plan
Proper disposal of Methyl 4-[(chlorosulfonyl)methyl]benzoate and its containers is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation

Chemical Waste: Unused or contaminated Methyl 4-[(chlorosulfonyl)methyl]benzoate is

considered hazardous waste.
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Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and empty containers, should also be treated as hazardous waste.

Disposal Procedure

Collection:

Collect waste in a designated, properly labeled, and sealed container. The container

should be compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Methyl 4-[(chlorosulfonyl)methyl]benzoate".

Storage:

Store the waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Disposal:

Dispose of the chemical waste and contaminated materials through your institution's

licensed hazardous waste disposal service.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this chemical down the drain.[1]

Empty Container Disposal

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as hazardous waste.

After rinsing, the container should be handled as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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